BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Guide for 2-(4-
hydroxyphenylazo)benzoic acid (HABA)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2S)-N3-Haba

Cat. No.: B8147247

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for handling 2-(4-hydroxyphenylazo)benzoic acid (HABA), a compound
commonly used in laboratory settings. The following procedural guidance outlines the
necessary personal protective equipment (PPE), operational plans for handling, and disposal
protocols to ensure a safe laboratory environment.

Chemical and Physical Properties

HABA is typically a light brown or orange powder.[1][2][3] Key physical and chemical data are
summarized below to inform safe handling and storage procedures.

Property Value References
Molecular Formula C13H10N203 [1][3]
Molecular Weight 242.34 g/mol

Physical State Solid, Powder

Melting Point 201 - 208 °C

Appearance Light brown to orange powder

Odor Odorless or characteristic
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Hazard Identification and Classification

HABA is classified as an irritant to the skin, eyes, and respiratory system. It is crucial to be
aware of its hazard statements and take appropriate precautionary measures.

Hazard Class GHS Classification Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific target organ toxicity —  Category 3 (Respiratory tract H335: May cause respiratory
Single exposure irritation) irritation

Data sourced from multiple safety data sheets.

Personal Protective Equipment (PPE)

The appropriate level of personal protective equipment must be worn to minimize exposure and
ensure personal safety when handling HABA.
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PPE Category

Equipment

Specifications and Use

Hand Protection

Protective gloves

Chemical-resistant gloves
(e.g., nitrile rubber) should be

worn.

Eye and Face Protection

Safety glasses or chemical

goggles

Must be worn to protect
against dust particles and
splashes. A face shield may be
necessary for larger quantities
or when there is a significant

risk of splashing.

Skin and Body Protection

Laboratory coat, suitable

protective clothing

Wear a lab coat and
appropriate clothing to prevent
skin contact. For larger scale
operations, chemical-resistant

coveralls may be required.

Respiratory Protection

Air-purifying respirator

In case of inadequate
ventilation or when dust is
generated, a NIOSH-approved

respirator should be used.

Operational and Handling Plan

A systematic approach to handling HABA will minimize risks. The following workflow outlines

the key steps from preparation to disposal.
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Operational Workflow for Handling HABA

Preparation

Review SDS

Don Appropriate PPE

Proceed to handling

dlin
: g

Work in a well-ventilated area

Weigh and handle solid away from ignition sources

Avoid generating dust

Complete handling

Post-Handling &vDisposaI

Wash hands and exposed skin thoroughly

Decontaminate work surfaces

Dispose of waste in a designated hazardous waste container il Store in a cool, dry, well-ventilated place

Click to download full resolution via product page

Operational Workflow for Handling HABA

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8147247?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8147247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Step-by-Step Handling Procedure

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for HABA before beginning any work.
o Ensure all necessary PPE is available and in good condition.
o Put on a lab coat, safety glasses or goggles, and chemical-resistant gloves.

e Handling:

o Conduct all work in a well-ventilated area, such as a chemical fume hood, to prevent the
formation of vapor and dust.

o Avoid breathing dust, fumes, gas, mist, vapors, or spray.
o When weighing or transferring the solid, use techniques that minimize dust generation.
o Keep the container tightly closed when not in use.
o Avoid contact with strong acids and bases, as they are incompatible with HABA.
o Keep away from sources of ignition and direct sunlight.
e Post-Handling:
o After handling, wash hands and other exposed areas with mild soap and water.
o Clean and decontaminate the work area.
o Remove and wash contaminated clothing before reuse.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Procedure

Move the person to fresh air and keep them
Inhalation comfortable for breathing. If feeling unwell, call a

poison center or doctor.

Wash the affected area with plenty of soap and
_ water. If skin irritation occurs, get medical
Skin Contact ) ) )
advice. Remove contaminated clothing and

wash it before reuse.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice.

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you

feel unwell.

Disposal Plan

Proper disposal of HABA and its containers is crucial to prevent environmental contamination
and ensure compliance with regulations.

» Waste Disposal: Dispose of HABA and any contaminated materials in a designated
hazardous or special waste collection point, in accordance with local, regional, national,
and/or international regulations.

o Container Disposal: Ensure containers are empty before disposal. Store the product in its
original container or a container of the same material.

By adhering to these safety protocols, researchers and scientists can handle HABA
responsibly, minimizing risks to themselves and their colleagues while maintaining a safe and
productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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